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Compound of Interest

Compound Name: Ibamun

Cat. No.: B129899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ibamun, also known as Ibutamoren or MK-677, is a potent, orally active, non-peptide growth

hormone secretagogue. It acts as a ghrelin receptor agonist, stimulating the release of growth

hormone (GH) and insulin-like growth factor 1 (IGF-1). This document provides a detailed

protocol for the laboratory synthesis of Ibamun, an overview of its mechanism of action, and a

summary of its biological effects supported by quantitative data from preclinical and clinical

studies.

Chemical Information
Identifier Value

IUPAC Name

2-amino-N-[(1R)-2-[1,2-dihydro-1-

(methylsulfonyl)spiro[3H-indole-3,4'-piperidin]-1'-

yl]-2-oxo-1-(phenylmethoxymethyl)ethyl]-2-

methylpropanamide

Synonyms Ibutamoren, MK-677, L-163,191

CAS Number 159634-47-6

Molecular Formula C27H36N4O5S

Molecular Weight 528.66 g/mol
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Mechanism of Action and Signaling Pathway
Ibamun mimics the action of ghrelin, an endogenous peptide hormone. It binds to and

activates the growth hormone secretagogue receptor (GHSR), also known as the ghrelin

receptor. The GHSR is a G-protein coupled receptor primarily located in the hypothalamus and

pituitary gland.

Upon activation by Ibamun, the GHSR initiates a signaling cascade predominantly through the

Gαq subunit. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol

trisphosphate (IP3). IP3 triggers the release of intracellular calcium, while DAG activates

protein kinase C (PKC). This cascade ultimately results in the synthesis and pulsatile release of

growth hormone from the pituitary gland. The released GH then stimulates the liver to produce

IGF-1.

Signaling Pathway of Ibamun (MK-677)
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To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
Ibamun (MK-677)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129899#protocol-for-synthesizing-ibamun-in-a-
research-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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